Cas no 224309-72-2 (Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-)

Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]- structure
224309-72-2 structure
Product Name:Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
CAS No:224309-72-2
MF:C10H21N3
MW:183.293842077255
CID:244680
PubChem ID:45099860
Update Time:2025-04-19

Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
    • 1-{[(2S)-1-Methyl-2-pyrrolidinyl]methyl}piperazine
    • 1-{[(2S)-1-METHYLPYRROLIDIN-2-YL]METHYL}PIPERAZINE
    • Piperazine, 1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]- (9CI)
    • CSOYJQIXGATGDG-JTQLQIEISA-N
    • SCHEMBL3397494
    • (S)-1-((1-Methylpyrrolidin-2-yl)methyl)piperazine
    • (S)-1-(1-methylpyrrolidin-2-yl methyl)piperazine
    • Piperazine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-(9ci)
    • (S)-1-(1-methylpyrrolidin-2-ylmethyl)piperazine
    • 224309-72-2
    • (S)-1-(1-methylpyrrolidin-2-yl methyl) piperazine
    • Inchi: 1S/C10H21N3/c1-12-6-2-3-10(12)9-13-7-4-11-5-8-13/h10-11H,2-9H2,1H3/t10-/m0/s1
    • InChI Key: CSOYJQIXGATGDG-JTQLQIEISA-N
    • SMILES: N1(C)CCC[C@H]1CN1CCNCC1

Computed Properties

  • Exact Mass: 183.17373
  • Monoisotopic Mass: 183.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 18.51
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